4-(2-methoxybenzyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione

• IUPAC Name: 4-[(2-methoxyphenyl)methyl]-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• InChI: InChI=1S/C17H17NO3/c1-21-13-5-3-2-4-12(13)9-18-16(19)14-10-6-7-11(8-10)15(14)17(18)20/h2-7,10-11,14-15H,8-9H2,1H3
• InChI Key: HICVMKJIKPFNII-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN2C(=O)C3C4CC(C3C2=O)C=C4
• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol

Description

4-(2-methoxybenzyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione is a chemical compound that has been extensively studied for its potential applications in various fields of science. This compound is also known as MMDA-2, and it belongs to the family of psychoactive substances. MMDA-2 has been found to have promising results in scientific research, particularly in the areas of neuroscience and pharmacology.

Mechanism of Action

The mechanism of action of MMDA-2 is complex and not fully understood. However, it is known that MMDA-2 acts primarily on the serotonin system in the brain. Specifically, MMDA-2 is a partial agonist of the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception.
Biochemical and Physiological Effects:
MMDA-2 has been found to have a variety of biochemical and physiological effects. In addition to its impact on the serotonin system, MMDA-2 has been found to increase the release of dopamine and norepinephrine. This can lead to increased feelings of euphoria and energy. MMDA-2 has also been found to increase heart rate and blood pressure, which can be dangerous in high doses.

Advantages and Limitations for Lab Experiments

One advantage of using MMDA-2 in lab experiments is that it has a relatively long half-life, which allows for more extended experiments. However, one major limitation is that MMDA-2 is a controlled substance and is difficult to obtain for research purposes. Additionally, the potential health risks associated with MMDA-2 make it a challenging substance to work with in a laboratory setting.

Future Directions

There are many potential future directions for research on MMDA-2. One area of interest is in the development of new medications for the treatment of depression and anxiety. Additionally, there is ongoing research into the potential use of MMDA-2 in the treatment of PTSD and other trauma-related disorders. Finally, there is interest in understanding the long-term effects of MMDA-2 use on the brain and body.
In conclusion, MMDA-2 is a complex and promising compound that has significant potential in various areas of scientific research. While there are limitations to its use, ongoing investigations into the potential applications of MMDA-2 may lead to new breakthroughs in the treatment of neurological and psychiatric disorders.

Scientific Research Applications

MMDA-2 has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience. MMDA-2 has been found to have a significant impact on the central nervous system, particularly on the serotonin system. This has led to investigations into the potential use of MMDA-2 in the treatment of various neurological disorders such as depression, anxiety, and PTSD.